Cas no 4896-37-1 (3-amino-5-(dimethylamino)-2-Pyrazinecarboxylic acid)

• Product Name: 3-amino-5-(dimethylamino)-2-Pyrazinecarboxylic acid
• CAS No: 4896-37-1
• MF: C₇H₁₀N₄O₂
• MW: 182.17990064621
• CID: 2113416
• Update Time: 2023-11-19

3-amino-5-(dimethylamino)-2-Pyrazinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-(dimethylamino)-2-Pyrazinecarboxylic acid
• 3-amino-5-dimethylamino-pyrazine-2-carboxylic acid
• CID 91621945
• 2-Pyrazinecarboxylic acid, 3-amino-5-(dimethylamino)-

• Inchi： 1S/C7H10N4O2/c1-11(2)4-3-9-5(7(12)13)6(8)10-4/h3H,1-2H3,(H2,8,10)(H,12,13)
• InChI Key： TVKFTHCBNMFRSM-UHFFFAOYSA-N
• SMILES： OC(C1=C(N)N=C(C=N1)N(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Topological Polar Surface Area: 92.3

Experimental Properties

• Density: 1.415±0.06 g/cm3(Predicted)
• Melting Point: 164.5-165.5 °C
• Boiling Point: 407.3±45.0 °C(Predicted)
• pka: 4.93±0.10(Predicted)